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Compound of Interest

Compound Name: M 084 hydrochloride

Cat. No.: B1574532

An In-depth Examination of the TRPC4/5 Channel Blocker for Applications in Neuroscience and
Drug Discovery

This guide provides a comprehensive technical overview of M 084 hydrochloride, a potent
and selective blocker of Transient Receptor Potential Canonical 4 and 5 (TRPCA4/5) channels.
Intended for researchers, scientists, and professionals in drug development, this document
synthesizes key chemical and biological information, outlines its mechanism of action, and
provides practical guidance for its use in experimental settings.

Core Chemical Properties and Specifications

M 084 hydrochloride, chemically identified as N-Butyl-1H-benzimidazol-2-amine
hydrochloride, is a small molecule inhibitor with significant potential in neuropharmacological
research. Its fundamental properties are summarized below for quick reference.
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Property Value Source

Tocris Bioscience, BOC

Molecular Formula C11H1sN3-HCI )

Sciences[1]

. Tocris Bioscience, BOC

Molecular Weight 225.72 g/mol )

Sciences[1]
CAS Number 1992047-63-8 Tocris Bioscience
Purity >99% (HPLC) Tocris Bioscience
Appearance White Solid TargetMol

Soluble in water (up to 100
Solubility mM) and DMSO (up to 100 Tocris Bioscience
mM)

Mechanism of Action: Selective TRPC4/5 Channel
Blockade

M 084 hydrochloride exerts its biological effects through the targeted inhibition of TRPC4 and
TRPC5 channels.[1] These channels are non-selective cation channels that play crucial roles in
calcium signaling in various cell types, including neurons. The inhibitory concentrations (ICso)
for M 084 hydrochloride are reported to be in the low micromolar range, specifically 3.7-10.3
MM for TRPC4 and 8.2 uM for TRPC5.[1] Notably, it exhibits weaker activity against TRPC3
channels, highlighting its selectivity for the TRPC4/5 subtypes.[1]

The blockade of TRPC4/5 channels by M 084 hydrochloride modulates intracellular calcium
levels, which in turn influences a cascade of downstream signaling events. This mechanism is
believed to underlie the observed antidepressant and anxiolytic effects of the compound in

preclinical studies.[1]
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Figure 1: Proposed Signaling Pathway of M 084 Hydrochloride

M 084 Hydrochloride

Ca2* Influx

Activates

Downstream Neuronal Signaling
(e.g., CREB, BDNF)

Antidepressant & Anxiolytic Effects>

Click to download full resolution via product page

Caption: Figure 1: Proposed Signaling Pathway of M 084 Hydrochloride.

Experimental Protocols and Workflow

The following protocols provide a validated framework for the preparation and application of M
084 hydrochloride in a research setting. Adherence to these guidelines is crucial for ensuring

experimental reproducibility and data integrity.

Preparation of Stock Solutions

The accurate preparation of stock solutions is the foundation of reliable experimental
outcomes. Due to the potential for batch-to-batch variation in hydration, it is recommended to
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refer to the batch-specific molecular weight provided on the Certificate of Analysis.

Materials:

M 084 hydrochloride powder
Anhydrous Dimethyl Sulfoxide (DMSO) or sterile deionized water
Sterile, conical polypropylene tubes

Calibrated pipettes

Procedure:

Determine Desired Concentration and Volume: Based on the batch-specific molecular
weight, calculate the mass of M 084 hydrochloride required to achieve the desired stock
concentration (e.g., 10 mM or 100 mM).

Weighing: Accurately weigh the calculated mass of M 084 hydrochloride in a sterile
microcentrifuge tube.

Solubilization: Add the appropriate volume of solvent (DMSO or water) to the tube. For a 10
mM stock solution with a molecular weight of 225.72, you would add 4.43 mL of solvent to 1
mg of the compound.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming may be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for long-term use.

In Vitro Cell-Based Assay Workflow

This workflow outlines a general procedure for assessing the inhibitory effect of M 084

hydrochloride on TRPC4/5 channel activity in a cell-based assay, such as a calcium imaging

experiment.
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Figure 2: In Vitro Experimental Workflow

Culture cells expressing
TRPC4/5 channels

i

Load cells with a
calcium-sensitive dye (e.g., Fura-2 AM)

Wash cells to remove
extracellular dye

:

Incubate with varying concentrations
of M 084 hydrochloride

:

Stimulate TRPC4/5 channel activation
(e.g., with a muscarinic agonist)

l

Measure changes in intracellular
calcium concentration

:

Analyze data to determine
ICso values

Click to download full resolution via product page

Caption: Figure 2: In Vitro Experimental Workflow.
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Concluding Remarks

M 084 hydrochloride is a valuable pharmacological tool for investigating the physiological and
pathological roles of TRPC4 and TRPC5 channels. Its demonstrated efficacy as an
antidepressant and anxiolytic in preclinical models underscores its potential as a lead
compound for the development of novel therapeutics for mood and anxiety disorders.
Researchers utilizing this compound are encouraged to follow rigorous experimental protocols
to ensure the generation of high-quality, reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [M 084 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574532#m-084-hydrochloride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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